1-Cyclopentyl-1,3-benzodiazole-5-carbonitrile

• IUPAC Name: 1-cyclopentylbenzimidazole-5-carbonitrile
• InChI: InChI=1S/C13H13N3/c14-8-10-5-6-13-12(7-10)15-9-16(13)11-3-1-2-4-11/h5-7,9,11H,1-4H2
• InChI Key: YWSJMFKJCNVQTC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=NC3=C2C=CC(=C3)C#N
• Molecular Formula: C13H13N3
• Molecular Weight: 211.26 g/mol
• CAS No.: 1403483-66-8

Description

1-Cyclopentyl-1,3-benzodiazole-5-carbonitrile is a useful research compound. Its molecular formula is C13H13N3 and its molecular weight is 211.268. The purity is usually 95%.
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Scientific Research Applications

Microwave Spectra and Molecular Structure

• The microwave spectra of cyclopentadiene-1-carbonitrile isomers have been studied, providing insights into their molecular structure and dipole moments. These findings contribute to the understanding of the molecular properties of related compounds like 1-Cyclopentyl-1,3-benzodiazole-5-carbonitrile (Sakaizumi et al., 1987).

Synthesis and Reactivity

• Research on the facile one-pot synthesis of pyrazole-4-carbonitrile derivatives highlights the potential for efficient synthesis methods for compounds structurally similar to this compound (Poonam & Singh, 2019).
• Studies have also explored synthetic approaches for pyrazole-4-carbonitrile derivatives, suggesting potential methods for synthesizing and modifying compounds like this compound (Ali et al., 2016).

Application in Analytical Chemistry

• Fluorometric determination methods using 4-amino-1H-1,5-benzodiazepine-3-carbonitrile hydrochloride have been developed, indicating the potential of related compounds for analytical applications (Okamoto et al., 1980).

Antifungal and Antimicrobial Applications

• Compounds like 1,3-Benzoxazole-4-carbonitrile have been investigated for their antifungal properties, suggesting potential biomedical applications for structurally similar compounds (Kuroyanagi et al., 2010).
• Novel heterocyclic compounds derived from tetrahydropyrimidine, related to this compound, have been studied for their antioxidant activities (Salem et al., 2015).

Synthesis of Fused Heterocyclic Compounds

• The synthesis of benzo[b][1,4]thiazine-4-carbonitrile under environmentally friendly conditions has been achieved, providing a basis for the synthesis of related compounds (Balwe et al., 2016).

Safety and Hazards

For safety information and potential hazards associated with 1-Cyclopentyl-1,3-benzodiazole-5-carbonitrile, it’s recommended to refer to its Material Safety Data Sheet (MSDS). The MSDS provides detailed information about the compound’s potential hazards, handling, storage, and disposal procedures.